![molecular formula C8H11NO3S B2974483 Ethyl 2-(hydroxymethyl)-4-methylthiazole-5-carboxylate CAS No. 1865219-65-3](/img/structure/B2974483.png)
Ethyl 2-(hydroxymethyl)-4-methylthiazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-Ethyl-2-(hydroxymethyl)-1,3-propanediol” is a trifunctional aliphatic glycidyl ether epoxide monomer mainly used as a crosslinking agent which provides chemical and mechanical resistance . It has been found in photocurable coatings, paints, varnishes, and dental sealants .
Molecular Structure Analysis
The molecular structure of “2-Ethyl-2-(hydroxymethyl)-1,3-propanediol” is available as a 2D Mol file .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Ethyl-2-(hydroxymethyl)-1,3-propanediol” include a melting point of 58 °C, a density of 1.08 g/cm3 at 20 °C, and a vapor pressure of 67 hPa at 210 °C .
Scientific Research Applications
Antimicrobial Activities
Ethyl 2-amino-4-methylthiazole-5-carboxylate and its derivatives have been extensively studied for their antimicrobial properties. Desai, Bhatt, and Joshi (2019) conducted a study on synthetic modifications of this compound, focusing on its 3D QSAR analysis and antimicrobial activities against various bacterial and fungal strains. Their research highlights the significant potential of these derivatives in combating microbial infections, offering insights into the structure-activity relationships of these molecules (Desai, Bhatt, & Joshi, 2019).
Fluorescent Probing for Biothiols
Another remarkable application of derivatives of ethyl 2-(hydroxymethyl)-4-methylthiazole-5-carboxylate is in the development of fluorescent probes for biothiol detection in living cells. Wang et al. (2017) synthesized a colorimetric and ratiometric fluorescent probe that demonstrates high sensitivity and selectivity for biothiols, crucial for revealing cellular functions due to their significant role in physiological processes. This probe offers a rapid and effective means for biothiol detection, highlighting its utility in analytical chemistry and diagnostics (Wang et al., 2017).
Schiff Bases and Metal Complexes with Biological Activities
The synthesis of Schiff bases from substituted 2-Aminobenzothiazole and ethyl 2-(4-formyl-3-hydroxyphenyl)-4methylthiazole-5-carboxylate, and their metal complexes (zinc and lanthanum), illustrates another innovative application. Anuse et al. (2021) reported these compounds to exhibit marked biological activities, indicating their potential in pharmaceutical applications and as bioactive materials (Anuse et al., 2021).
Safety and Hazards
The safety data sheet for “2-Ethylhexyl methacrylate”, a related compound, indicates that it is a combustible liquid that causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, may cause respiratory irritation, and is harmful to aquatic life with long-lasting effects .
properties
IUPAC Name |
ethyl 2-(hydroxymethyl)-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3S/c1-3-12-8(11)7-5(2)9-6(4-10)13-7/h10H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFLJJTCERXJXEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)CO)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(hydroxymethyl)-4-methylthiazole-5-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.